![molecular formula C7H18N2 B1220203 2-Amino-1,1-dimethylethylisopropylamine CAS No. 5448-29-3](/img/structure/B1220203.png)
2-Amino-1,1-dimethylethylisopropylamine
Description
Chemical synthesis and analysis of amino-substituted compounds involve understanding their synthesis routes, molecular structures, reactivity, and physical and chemical properties. Compounds like 2-Amino-1,1-dimethylethylisopropylamine, although not directly mentioned, fall into a broader category of substituted amines, which are crucial in various fields, including pharmaceuticals and material science.
Synthesis Analysis
The synthesis of related compounds often involves multi-step chemical reactions, starting from simple precursors to achieve the desired substituted amine. For example, the synthesis of heavily substituted 2-aminopyridines involves displacement reactions and is key in elaborating polar substituents on the pyridine ring, indicative of the complex synthetic routes required for such molecules (Teague, 2008).
Molecular Structure Analysis
Molecular structure determination, often through X-ray crystallography, reveals the spatial arrangement of atoms within a molecule, providing insights into its reactivity and properties. The structure of 2-(Amino-substituted methylene)-2H,3H-1-benzothiophene-3-ones, for example, was elucidated to understand its donor–acceptor chromophore (Nakazumi et al., 1990).
properties
IUPAC Name |
2-methyl-1-N-propan-2-ylpropane-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H18N2/c1-6(2)9-5-7(3,4)8/h6,9H,5,8H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVVNMQQFLWWRFT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC(C)(C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10969654 | |
Record name | 2-Methyl-N~1~-(propan-2-yl)propane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10969654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5448-29-3 | |
Record name | 2-Methyl-N1-(1-methylethyl)-1,2-propanediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5448-29-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-1,1-dimethylethylisopropylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005448293 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC17712 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=17712 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 2-Methyl-N~1~-(propan-2-yl)propane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10969654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-1,1-dimethylethylisopropylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.246 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-AMINO-1,1-DIMETHYLETHYLISOPROPYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XY2CCA73SX | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | N(1)-isopropyl-2-methylpropan-1,2-diamine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0062730 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can you describe an interesting phenomenon observed with the [NiL2]Br2·3H2O complex?
A: [NiL2]Br2·3H2O exhibits a fascinating phenomenon known as thermochromism. Upon heating, this complex undergoes dehydration followed by an irreversible isomerization to form [NiL2Br]Br []. This structural rearrangement is accompanied by a visually striking color change from yellow to green, showcasing a rare example of solid-state thermochromism in nickel(II) complexes [].
Q2: Beyond nickel, what other metal complexes of N1-Isopropyl-2-methylpropane-1,2-diamine have been structurally characterized?
A: Apart from nickel, the crystal structure of bis(N1‐isopropyl‐2‐methylpropane‐1,2‐diamine)diisothiocyanatocadmium(II), [Cd(NCS)2(C7H18N2)2], has also been reported []. In this complex, the cadmium atom sits in a distorted octahedral environment, coordinated by four nitrogen atoms from two diamine ligands and two nitrogen atoms from isothiocyanato groups []. Interestingly, the diamine chelate rings adopt a δλ conformation, and the molecules are linked through N—H⋯S hydrogen bonds [].
Q3: Are there any copper complexes incorporating N1-Isopropyl-2-methylpropane-1,2-diamine that have been studied?
A: While not extensively detailed in the provided abstracts, the titles of two research papers mention the crystal structures of copper(II) complexes containing N1-Isopropyl-2-methylpropane-1,2-diamine, specifically with malonato and tartrato ligands [, ]. Further investigation into these studies would reveal more about the coordination behavior of this diamine with copper.
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